Cas no 1220036-77-0 (3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride)

• Product Name: 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride
• CAS No: 1220036-77-0
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 4688450
• Update Time: 2025-11-02

3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidinehydrochloride
• 3-(((2-Methoxybenzyl)oxy)methyl)pyrrolidine hydrochloride
• 3-{[(2-methoxyphenyl)methoxy]methyl}pyrrolidine hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-15-13-5-3-2-4-12(13)10-16-9-11-6-7-14-8-11;/h2-5,11,14H,6-10H2,1H3;1H
• InChI Key： GQFPDYNBFWEKHW-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1OC)CC1CNCC1

Computed Properties

• Exact Mass: 257.118
• Monoisotopic Mass: 257.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride

3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride (CAS No. 1220036-77-0): A Comprehensive Overview

3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride (CAS No. 1220036-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and methoxybenzyl ether moiety, is widely studied for its potential applications in drug development and material science. Its molecular structure, C14H22ClNO2, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride is particularly notable for its role in the synthesis of bioactive molecules. Researchers have explored its utility in creating derivatives with potential therapeutic effects, such as central nervous system (CNS) modulation. The presence of the methoxybenzyl group enhances its lipophilicity, which can improve blood-brain barrier penetration—a critical factor in CNS-targeted drug design.

In recent years, the demand for pyrrolidine-based compounds has surged due to their prevalence in FDA-approved drugs. This trend aligns with the growing interest in small-molecule therapeutics, a hot topic in pharmaceutical innovation. The compound’s hydrochloride salt form ensures better solubility and stability, making it a preferred choice for laboratory and industrial applications.

From a synthetic perspective, 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride is often synthesized via nucleophilic substitution reactions, leveraging the reactivity of its hydroxymethyl group. Its purity and yield are critical metrics for researchers, as impurities can significantly impact downstream applications. Advanced analytical techniques like HPLC and NMR are routinely employed to characterize this compound.

The compound’s applications extend beyond pharmaceuticals. It is also investigated in material science for designing functional polymers and coatings. Its structural flexibility allows for modifications that can tailor properties like thermal stability and adhesion. This dual applicability in drug discovery and advanced materials underscores its versatility.

Market dynamics for 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride reflect the broader trends in fine chemicals. With the rise of custom synthesis and contract research organizations (CROs), the compound is increasingly sourced for bespoke projects. Suppliers often highlight its high purity and batch-to-batch consistency as key selling points.

Environmental and safety considerations are paramount when handling 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions—such as proper ventilation and personal protective equipment (PPE)—are recommended. Its non-toxic profile at typical usage levels makes it a safer alternative to more reactive intermediates.

Looking ahead, the compound’s potential in green chemistry initiatives is being explored. Researchers are investigating solvent-free or catalytic routes to synthesize it, aligning with the global push for sustainable chemical processes. This focus on eco-friendly synthesis methods is a response to the increasing regulatory and consumer demand for greener alternatives.

In summary, 3-{[(2-Methoxybenzyl)oxy]methyl}pyrrolidine hydrochloride (CAS No. 1220036-77-0) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique structure, combined with its synthetic accessibility, positions it as a valuable asset in modern chemistry. As research continues to uncover new uses, its relevance in both academic and industrial settings is expected to grow.